2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-ethoxycarbonyl-3-fluorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C16H12F2O4/c1-2-22-16(21)12-5-3-9(7-14(12)18)11-6-4-10(17)8-13(11)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: QJUNNTNGOIPNQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)F)C(=O)O)F
• Molecular Formula: C16H12F2O4
• DSSTOX Substance ID: DTXSID50691942
• Molecular Weight: 306.26 g/mol
• CAS RN: 1261978-16-8

Description

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-fluorobenzoic acid (also known as 2-EFCFBA) is an organic compound belonging to the class of fluorobenzoic acids. It is a white solid that is insoluble in water. 2-EFCFBA is used as a reagent in organic synthesis and is known to have a wide range of applications in scientific research.

Scientific Research Applications

2-EFCFBA is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and can be used to synthesize a wide range of compounds. It is also used in the study of enzyme kinetics, as it is known to inhibit the activity of certain enzymes. In addition, 2-EFCFBA is used in the study of molecular interactions and binding interactions.

Mechanism of Action

2-EFCFBA is known to interact with enzymes in a non-covalent manner. The exact mechanism of action is not yet fully understood, but it is believed that the compound binds to the active site of the enzyme and inhibits its activity.
Biochemical and Physiological Effects
2-EFCFBA is known to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in metabolic pathways and the production of certain metabolites. In addition, 2-EFCFBA has been shown to interact with the cell membrane and disrupt its function. This can lead to changes in cellular processes, such as cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

2-EFCFBA has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively stable and can be stored for long periods of time. In addition, it is relatively easy to synthesize and can be used in a variety of experiments. On the other hand, 2-EFCFBA is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2-EFCFBA. One potential direction is the development of more effective inhibitors of enzymes. Another potential direction is the development of more efficient synthesis methods for 2-EFCFBA. Additionally, further research into the biochemical and physiological effects of 2-EFCFBA could lead to new insights into the molecular mechanisms of action. Finally, further research into the use of 2-EFCFBA in drug development could lead to the development of more effective and targeted therapeutics.

Synthesis Methods

2-EFCFBA can be synthesized by the reaction of 4-fluorophenol and ethyl chloroformate in the presence of triethylamine. The reaction is typically carried out in an aqueous solution at room temperature. After the reaction is complete, the product is isolated and purified by recrystallization.